N-(4-Chlorophenyl)-N'-(trifluoromethyl)urea

• CAS No.: 56969-96-1
• Molecular Formula: C8H6ClF3N2O
• Molecular Weight: 238.59 g/mol
• IUPAC Name: 1-(4-chlorophenyl)-3-(trifluoromethyl)urea
• InChI: InChI=1S/C8H6ClF3N2O/c9-5-1-3-6(4-2-5)13-7(15)14-8(10,11)12/h1-4H,(H2,13,14,15)
• InChI Key: JRTZAQHHZQPUHM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NC(=O)NC(F)(F)F)Cl

Description

N-(4-Chlorophenyl)-N'-(trifluoromethyl)urea is a useful research compound. Its molecular formula is C8H6ClF3N2O and its molecular weight is 238.59 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 4-chloroaniline (64 grams; 0.5 mol) in toluene (100 ml) is placed into a suitable pressure vessel, and is cooled in an acetone-dry ice bath. Trifluoromethyl isocyanate (56 grams; 0.5 mol) is added thereto and the pressure vessel is sealed. The reaction mixture is allowed to warm up to room temperature and stand for a period of about 24 hours. After this time the pressure vessel is opened and the contents are stripped of toluene under reduced pressure. The residue is recrystallized to yield N-(4-chlorophenyl)-N'-trifluoromethyl urea.